Cas no 404-02-4 (4-amino-N-[3,5-bis(trifluoromethyl)phenyl]benzenesulfonamide)

• Product name: 4-amino-N-[3,5-bis(trifluoromethyl)phenyl]benzenesulfonamide
• CAS No: 404-02-4
• MF: C₁₄H₁₀F₆N₂O₂S
• MW: 384.29682302475
• CID: 1512368
• PubChem ID: 245065

4-amino-N-[3,5-bis(trifluoromethyl)phenyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-[3,5-bis(trifluoromethyl)phenyl]benzenesulfonamide
• benzenesulfonamide, 4-amino-N-[3,5-bis(trifluoromethyl)phenyl]-
• N1-[3,5-di(trifluoromethyl)phenyl]-4-aminobenzene-1-sulfonamide
• 4-Amino-N-(3,5-bis(trifluoromethyl)phenyl)benzenesulfonamide
• NSC56605
• SCHEMBL12462888
• NSC-56605
• DTXSID10288559
• CHEMBL227542
• CCG-942
• 404-02-4

• Inchi： InChI=1S/C14H10F6N2O2S/c15-13(16,17)8-5-9(14(18,19)20)7-11(6-8)22-25(23,24)12-3-1-10(21)2-4-12/h1-7,22H,21H2
• InChI Key： QSCNYGSDOCABMA-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1N)S(=O)(=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 384.0368
• Monoisotopic Mass: 384.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.55
• Boiling Point: 408.3°C at 760 mmHg
• Flash Point: 200.7°C
• Refractive Index: 1.538
• PSA: 72.19